{[(Furan-2-yl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate

• IUPAC Name: [2-(furan-2-ylmethylamino)-2-oxoethyl] 5-methylthiophene-2-carboxylate
• InChI: InChI=1S/C13H13NO4S/c1-9-4-5-11(19-9)13(16)18-8-12(15)14-7-10-3-2-6-17-10/h2-6H,7-8H2,1H3,(H,14,15)
• InChI Key: AZCQNYUYYYCTAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)OCC(=O)NCC2=CC=CO2
• Molecular Formula: C13H13NO4S
• Molecular Weight: 279.31 g/mol
• CAS No.: 379700-40-0

Description

“{[(Furan-2-yl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate” is a chemical compound that is available from suppliers like TimTec, LLC. It is also known by registry numbers ZINC000000801388.

Synthesis Analysis

The synthesis of furan and thiophene derivatives has been studied extensively. A novel method for the synthesis of ester and amide derivatives containing furan rings under mild synthetic conditions supported by microwave radiation has been presented. The reactions were carried out in a microwave reactor in the presence of effective coupling reagents.

Mechanism of Action

The mechanism of action of Furan-2-yl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate is not fully understood. However, studies suggest that it may inhibit the activity of certain enzymes involved in the inflammatory response, thus reducing inflammation.
Biochemical and Physiological Effects:
Furan-2-yl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate has been found to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It also inhibits the activity of certain enzymes that are involved in the production of reactive oxygen species, which can cause oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One advantage of using Furan-2-yl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate in lab experiments is its potent anti-inflammatory activity. This makes it a promising compound for the development of new anti-inflammatory drugs. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the research on Furan-2-yl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate. One direction is to further investigate its mechanism of action, which could lead to the development of more effective anti-inflammatory drugs. Another direction is to explore its potential applications in other fields such as agriculture and environmental science.
In conclusion, Furan-2-yl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate is a promising compound that has shown potential applications in various fields. Its potent anti-inflammatory activity makes it a promising candidate for the development of new anti-inflammatory drugs. Further research is needed to fully understand its mechanism of action and explore its potential applications in other fields.

Synthesis Methods

The synthesis method of Furan-2-yl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate involves the reaction of furfurylamine and methyl 5-methylthiophene-2-carboxylate in the presence of a catalyst. The resulting compound has been characterized by various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

Furan-2-yl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate has shown potential applications in scientific research, especially in the field of medicinal chemistry. Studies have shown that this compound exhibits antibacterial and antifungal activities. It has also been found to have potent anti-inflammatory effects and can potentially be used in the treatment of various inflammatory diseases such as arthritis.